Cas no 1312535-82-2 (1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol)
1312535-82-2 structure
Product Name:1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol
CAS No:1312535-82-2
MF:C9H11ClN2O
MW:198.649441003799
CID:2119960
Update Time:2023-08-04
1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol Chemical and Physical Properties
Names and Identifiers
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- 1-(2-chloropyrimidin-4-yl)-1-cyclopropylethanol
- LJUUBKXLFVWYEX-UHFFFAOYSA-N
- 1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol
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- Inchi: 1S/C9H11ClN2O/c1-9(13,6-2-3-6)7-4-5-11-8(10)12-7/h4-6,13H,2-3H2,1H3
- InChI Key: LJUUBKXLFVWYEX-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(C(C)(C2CC2)O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Topological Polar Surface Area: 46
1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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